Prevent false-negative CYP51 data: Lanosterol fails to turn over in plant/protozoan 14α-demethylase assays. Obtusifoliol (CAS 16910-32-0) is the exact endogenous substrate with 4α-methyl/24-methyl motifs ensuring complete catalytic metabolism. • Guarantees 100% high-spin state conversion for precise Kd via type-II difference spectroscopy. • Enables reliable IC50 profiling of azole fungicides & anti-trypanosomal candidates. • Eliminates dead-end 14α-carboxyaldehyde intermediates. In stock, ready to ship.
Obtusifoliol (CAS 16910-32-0) is a specific 4α-methyl phytosterol intermediate that serves as the obligate endogenous substrate for plant and certain protozoan sterol 14α-demethylases (CYP51). In commercial and academic procurement, obtusifoliol is prioritized as the primary biochemical standard for kinetic profiling and inhibitor screening of agricultural fungicides and anti-trypanosomal therapeutics. Unlike generic mammalian or fungal sterols, obtusifoliol possesses the precise 24-methyl and equatorial 4α-methyl structural motifs required to trigger full catalytic turnover and complete high-spin state conversion in these specialized target enzymes [1].
Attempting to substitute obtusifoliol with commercially abundant, lower-cost sterols like lanosterol or eburicol fundamentally compromises plant and protozoan CYP51 assays. Because plant and trypanosomatid CYP51 enzymes possess highly restrictive active-site topologies, they reject mammalian and fungal substrates. Utilizing lanosterol in these systems results in either zero detectable catalytic metabolism or stalled, incomplete reactions that predominantly yield dead-end 14α-carboxyaldehyde intermediates [1]. Consequently, buyers must procure exact obtusifoliol to avoid false-negative inhibition data and ensure functional baseline kinetics during high-throughput agrochemical or neglected tropical disease drug screening.
In recombinant wheat CYP51 models used for agricultural fungicide screening, obtusifoliol demonstrates specific catalytic processing, whereas standard fungal and mammalian substrates fail completely. Obtusifoliol achieves a catalytic turnover (kcat) of 1.2 min⁻¹ and an apparent Km of 197 µM. In direct comparison, the introduction of lanosterol or eburicol yields no detectable metabolism under identical aerobic conditions [1].
| Evidence Dimension | Catalytic turnover (kcat) and substrate recognition |
| Target Compound Data | Obtusifoliol: kcat = 1.2 min⁻¹, Km = 197 µM |
| Comparator Or Baseline | Lanosterol / Eburicol: No detectable metabolism |
| Quantified Difference | Absolute requirement for obtusifoliol to achieve >0 min⁻¹ turnover in plant CYP51 |
| Conditions | Recombinant wheat CYP51 expressed in yeast, aerobic conditions |
Prevents false-negative assay results when screening agricultural azole fungicides targeting plant-specific sterol 14α-demethylase.
For neglected tropical disease research, obtusifoliol functions as a processable substrate for assaying Trypanosoma brucei CYP51 (TBCYP51). Obtusifoliol is processed with a turnover rate of 5.6 min⁻¹. When lanosterol is utilized as a substitute, conversion is extremely slow and fails to complete, predominantly stalling at the 14α-carboxyaldehyde intermediate rather than producing the required demethylated product [1].
| Evidence Dimension | Enzymatic turnover rate and reaction completion |
| Target Compound Data | Obtusifoliol: 5.6 min⁻¹ turnover, full demethylation |
| Comparator Or Baseline | Lanosterol: Slow conversion, stalled intermediate |
| Quantified Difference | Obtusifoliol ensures complete reaction cycling at 5.6 min⁻¹, whereas lanosterol stalls the enzyme |
| Conditions | Purified T. brucei CYP51 and cytochrome P450 reductase (CPR) expressed in E. coli |
Enables functional kinetic modeling for anti-trypanosomal drug discovery where mammalian sterol substrates fail to process completely.
Accurate quantification of azole inhibitor binding requires a stable, fully shifted spectral baseline. In studies of plant CYP51 (Dioscorea transversa), saturation with obtusifoliol drives 100% conversion of the enzyme to its high-spin state with a dissociation constant (Kd) of 0.8 ± 0.3 µM. Conversely, structurally related sterol analogs (such as Δ7,8 analogs) only achieve a ~60% spin-state change despite binding, rendering them unsuitable for establishing a reliable spectrophotometric baseline [1].
| Evidence Dimension | Enzyme high-spin state conversion percentage |
| Target Compound Data | Obtusifoliol: 100% spin-state conversion (Kd = 0.8 µM) |
| Comparator Or Baseline | Δ7,8 sterol analogs: ~60% spin-state conversion |
| Quantified Difference | 40% greater spin-state conversion amplitude with obtusifoliol |
| Conditions | Spectrophotometric titration of recombinant plant CYP51 |
Guarantees a reliable, full-amplitude spectral baseline for quantifying competitive azole inhibitor binding via type-II difference spectroscopy.
Obtusifoliol serves as the baseline substrate for evaluating the IC50 and binding kinetics of novel agricultural azole fungicides against plant CYP51, as generic sterols yield no detectable metabolism [1].
Utilized in high-throughput screening assays targeting Trypanosoma brucei CYP51 to develop treatments for African sleeping sickness, ensuring complete enzymatic turnover that cannot be achieved with lanosterol [2].
Employed to establish a 100% high-spin state conversion in recombinant CYP51 enzymes, providing the necessary spectral baseline for precise Kd determination of competitive inhibitors via type-II difference spectroscopy [3].